7-fluoro-1-methyl-1H-1,3-benzodiazol-2-amine
Overview
Description
“7-fluoro-1-methyl-1H-1,3-benzodiazol-2-amine” is a compound that belongs to the class of benzimidazoles . Benzimidazoles are heterocyclic aromatic organic compounds that consist of a fusion of benzene and imidazole . They are known for their broad range of chemical and biological properties .
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including “this compound”, typically consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-1-methyl-1H-1,3-benzodiazol-2-amine involves the introduction of a fluorine atom and a methyl group onto a benzodiazole ring.", "Starting Materials": [ "2-aminobenzonitrile", "fluorine gas", "methyl iodide", "sodium hydride", "acetonitrile", "dimethylformamide" ], "Reaction": [ "Step 1: 2-aminobenzonitrile is reacted with sodium hydride in dry dimethylformamide to form the corresponding benzene ring.", "Step 2: Fluorine gas is introduced into the reaction mixture to form 7-fluoro-1H-benzodiazole.", "Step 3: The resulting product is then reacted with methyl iodide in the presence of sodium hydride in dry acetonitrile to introduce a methyl group onto the benzodiazole ring, forming 7-fluoro-1-methyl-1H-benzodiazole.", "Step 4: The final step involves the reduction of the nitro group to an amine using a suitable reducing agent such as hydrogen gas in the presence of a palladium catalyst, resulting in the formation of 7-fluoro-1-methyl-1H-1,3-benzodiazol-2-amine." ] } | |
CAS RN |
1532228-68-4 |
Molecular Formula |
C8H8FN3 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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